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Introduction

Quality control (QC) is an essential practice in nuclear medicine to ensure the optimal

performance of gamma cameras, which directly impacts the quality of clinical images.[1] Daily

uniformity testing is a critical component of QC, assessing the detector's ability to produce a

uniform image from a uniform source of radiation.[2][3] While Technetium-99m (⁹⁹ᵐTc) is the

most commonly used radionuclide for imaging, its short half-life makes it cumbersome for daily

QC phantom preparation.[2] Cobalt-57 (⁵⁷Co) sheet sources are a common alternative but can

be expensive.[1] Cerium-141 (¹⁴¹Ce), with a gamma energy of 145.4 keV, presents a promising

and cost-effective alternative to ⁹⁹ᵐTc (140 keV) for extrinsic uniformity testing.[4][5] These

application notes provide a detailed protocol for using ¹⁴¹Ce in a fillable flood phantom for the

daily quality control of gamma cameras.

Physical Characteristics of Radionuclides for QC
A comparison of the physical properties of ¹⁴¹Ce, ⁵⁷Co, and ⁹⁹ᵐTc highlights the suitability of

¹⁴¹Ce as a QC source.
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Property Cerium-141 (¹⁴¹Ce) Cobalt-57 (⁵⁷Co)
Technetium-99m
(⁹⁹ᵐTc)

Gamma Energy 145.4 keV[1] 122 keV[6] 140 keV[2]

Half-Life 32.5 days[1] 271.7 days[1] 6 hours[7]

Primary Emission Beta and Gamma[8] Gamma Gamma

Experimental Protocols
Preparation of the ¹⁴¹Ce Fillable Flood Phantom
This protocol outlines the steps for preparing a rechargeable liquid-filled phantom with ¹⁴¹Ce.

Materials:

Cuboidal fillable phantom (e.g., 6 mm thick perspex with inner dimensions to cover the

gamma camera's field of view, such as 655 mm x 460 mm x 13.2 mm)[1]

¹⁴¹Ce solution (e.g., 740 MBq)[2]

Distilled water

Absorbent sheeting and paper

Personal protective equipment (gloves, lab coat)

Procedure:

Place a double layer of plastic sheeting with thick absorbent layers on a flat, stable surface.

Position the empty fillable phantom on the absorbent sheeting.

Surround the filling aperture of the phantom with thick paper to absorb any potential spills.

First, fill the phantom with distilled water to check for leaks.

If no leaks are present, carefully add the required activity of ¹⁴¹Ce solution into the phantom.
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Top up the phantom with distilled water as needed to ensure it is completely full.

Securely seal the filling aperture.

Gently agitate the phantom to ensure a uniform distribution of the ¹⁴¹Ce solution.

Daily Extrinsic Uniformity Testing Protocol
This protocol details the daily procedure for acquiring and analyzing flood field uniformity

images using the ¹⁴¹Ce phantom.

Equipment:

Gamma camera with a Low Energy High Resolution (LEHR) collimator[9]

Prepared ¹⁴¹Ce fillable flood phantom

Gamma camera analysis workstation (e.g., Xeleris 1.123)[1]

Procedure:

Perform a daily background radiation check to ensure it is within acceptable limits.[1]

Place the ¹⁴¹Ce flood phantom on the detector head with the LEHR collimator attached.

Set the acquisition parameters as specified in the table below.

Acquire the flood field image.

Process the acquired image using the uniformity analysis software on the workstation.

Calculate the integral uniformity (IU) and differential uniformity.

Record the uniformity values and visually inspect the flood image for any artifacts or non-

uniformities.

The phantom can be used for approximately 50-60 days before requiring refilling, which

reduces handling time and radiation exposure.[1][5]
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Data Acquisition and Processing Parameters
The following table summarizes the recommended parameters for data acquisition and

processing for uniformity tests with a ¹⁴¹Ce phantom, compared to a standard ⁵⁷Co phantom.

Parameter
Cerium-141 (¹⁴¹Ce)
Phantom

Cobalt-57 (⁵⁷Co) Phantom

Collimator LEHR[9] LEHR[9]

Energy Peak 145 keV[9] 122 keV[9]

Energy Window 10%[9] 10%[9]

Matrix Size 256 x 256[9] 256 x 256[9]

Total Counts 4,000 kcounts[9] 4,000 kcounts[9]

Workstation Xeleris 1.123[1] Infinia Hawkeye 2[9]

Field of View 550mm x 350mm[9] 550mm x 350mm[9]

Quantitative Data Presentation
The following tables present a summary of comparative data from a 113-day study comparing

the performance of a ¹⁴¹Ce fillable phantom with a commercial ⁵⁷Co sheet phantom for daily

quality control.[1]

Average Integral Uniformity and Scan Time

Phantom
Detector 1 - Avg.
Integral Uniformity
(%)

Detector 2 - Avg.
Integral Uniformity
(%)

Average Scan Time
(s)

¹⁴¹Ce Phantom 3.24[1] 3.31[1] 836.2[1]

⁵⁷Co Phantom 2.72[1] 2.78[1] 208.6[1]

Integral Uniformity Comparison: First vs. Second Half of
Study
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Study Period Phantom
Detector 1 - Avg.
Integral Uniformity
(%)

Detector 2 - Avg.
Integral Uniformity
(%)

First Half ¹⁴¹Ce Phantom 2.91[1] 2.88[1]

⁵⁷Co Phantom 2.77[1] 2.81[1]

Second Half ¹⁴¹Ce Phantom 3.61[1] 3.79[1]

⁵⁷Co Phantom 2.65[1] 2.75[1]

The results indicate that the integral uniformity obtained with the ¹⁴¹Ce phantom is comparable

to that of the standard ⁵⁷Co phantom and remains within the manufacturer's permissible limit of

5%.[1]
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Experimental Workflow for Gamma Camera QC using
¹⁴¹Ce
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Caption: Workflow for daily gamma camera quality control using a ¹⁴¹Ce flood phantom.
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Conclusion

The use of a ¹⁴¹Ce-based fillable flood phantom is a viable and practical alternative for the daily

extrinsic uniformity testing of gamma cameras.[2] Its gamma energy is a close match to ⁹⁹ᵐTc,

and its 32.5-day half-life offers a significant advantage over daily preparations of ⁹⁹ᵐTc

phantoms, reducing both time and radiation exposure for technical staff.[1][5] The quantitative

data demonstrates that the performance of the ¹⁴¹Ce phantom is comparable to the widely used

⁵⁷Co sheet sources, making it a reliable and cost-effective solution for routine quality control in

a clinical nuclear medicine department.[1]

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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